Cas no 873055-68-6 (2-Tert-butyl-4-bromo-5-nitrophenol)

• Product Name: 2-Tert-butyl-4-bromo-5-nitrophenol
• CAS No: 873055-68-6
• MF: C₁₀H₁₂BrNO₃
• MW: 274.11118221283
• CID: 2105473
• Update Time: 2025-11-01

2-Tert-butyl-4-bromo-5-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 2-tert-butyl-4-bromo-5-nitrophenol
• 2-tert-butyl-4-bromo-5-nitro-phenol
• DSCBCIRZXMTSFV-UHFFFAOYSA-N
• 4-Bromo-2-(tert-butyl)-5-nitrophenol
• Phenol, 4-bromo-2-(1,1-dimethylethyl)-5-nitro-
• 2-Tert-butyl-4-bromo-5-nitrophenol

• Inchi： 1S/C10H12BrNO3/c1-10(2,3)6-4-7(11)8(12(14)15)5-9(6)13/h4-5,13H,1-3H3
• InChI Key： DSCBCIRZXMTSFV-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C=1)C(C)(C)C)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 273
• Monoisotopic Mass: 273
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols

Additional information on 2-Tert-butyl-4-bromo-5-nitrophenol

Introduction to 2-Tert-butyl-4-bromo-5-nitrophenol (CAS No. 873055-68-6)

2-Tert-butyl-4-bromo-5-nitrophenol, identified by the Chemical Abstracts Service Number (CAS No.) 873055-68-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its nitro and bromo substituents alongside a tert-butyl group, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structural configuration of 2-Tert-butyl-4-bromo-5-nitrophenol contributes to its reactivity and functionality, making it a promising candidate for further derivatization and application in medicinal chemistry. The presence of the nitro group introduces a strong electron-withdrawing effect, which can influence the electronic properties of the aromatic ring, while the bromo and tert-butyl groups provide additional sites for chemical modification. This combination of substituents allows for versatile synthetic pathways, enabling the development of novel compounds with tailored biological activities.

In recent years, there has been a growing interest in exploring the potential of 2-Tert-butyl-4-bromo-5-nitrophenol in drug discovery and development. Its structural features make it a suitable precursor for synthesizing phenolic derivatives, which are known for their broad spectrum of biological activities, including antioxidant, anti-inflammatory, and antimicrobial properties. Researchers have been particularly intrigued by its potential as a building block for designing new therapeutic agents targeting various diseases.

One of the most compelling aspects of 2-Tert-butyl-4-bromo-5-nitrophenol is its role in the synthesis of heterocyclic compounds. Heterocycles are essential components in many pharmaceuticals due to their ability to mimic natural bioactive molecules and interact with biological targets. The nitro group in 2-Tert-butyl-4-bromo-5-nitrophenol can be reduced to an amine, providing a pathway to introduce nitrogen-containing heterocycles such as pyridines or pyrimidines. This transformation opens up possibilities for creating complex molecular architectures with enhanced pharmacological properties.

Moreover, the bromo substituent in 2-Tert-butyl-4-bromo-5-nitrophenol serves as an excellent handle for further functionalization through cross-coupling reactions. Palladium-catalyzed coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, can be employed to introduce aryl or alkyl groups at the brominated position, expanding the structural diversity of derived compounds. These reactions are widely used in pharmaceutical synthesis due to their high efficiency and selectivity.

The tert-butyl group in 2-Tert-butyl-4-bromo-5-nitrophenol also plays a crucial role in modulating the physical and chemical properties of the compound. The bulky nature of the tert-butyl group can influence solubility, metabolic stability, and binding affinity to biological targets. This feature is particularly valuable in drug design, where optimizing these parameters is essential for achieving desired therapeutic effects.

Recent studies have highlighted the potential applications of 2-Tert-butyl-4-bromo-5-nitrophenol in developing novel antimicrobial agents. The nitro and bromo groups contribute to its ability to disrupt bacterial cell membranes and inhibit key enzymatic pathways. Researchers have explored its derivatives as candidates for treating resistant bacterial infections, demonstrating promising results in preclinical studies. The tert-butyl group further enhances its interactions with bacterial targets, making it a versatile scaffold for antimicrobial drug development.

In addition to its antimicrobial applications, 2-Tert-butyl-4-bromo-5-nitrophenol has shown promise in anticancer research. The structural features of this compound allow it to interfere with critical cellular processes involved in cancer progression. For instance, derivatives of 2-Tert-butyl-4-bromo-5-nitrophenol have been investigated for their ability to inhibit tyrosine kinases, which are overexpressed in many cancer cells. By targeting these kinases, researchers aim to develop therapies that can block tumor growth and proliferation.

The synthesis of 2-Tert-butyl-4-bromo-5-nitrophenol itself is an intriguing aspect from a chemical perspective. The compound can be prepared through multi-step organic synthesis involving nitration, bromination, and alkylation reactions. Each step requires careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce 2-Tert-butyl-4-bromo-5-nitrophenol on a scalable basis, facilitating its use in industrial applications.

The safety profile of 2-Tert-butyl-4-bromo-5-nitrophenol is another important consideration. While it is not classified as a hazardous material under standard regulations, proper handling procedures should be followed during synthesis and handling to minimize exposure risks. Personal protective equipment (PPE) such as gloves, goggles, and lab coats is recommended when working with this compound.

In conclusion, 2-Tert-butyl-4-bromo-5-nitrophenol (CAS No., 873055686) represents a fascinating compound with diverse applications in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules with potential therapeutic benefits across various diseases. As research continues to uncover new applications for this compound, 2-Tert-butyl 4-Bromo 5-Nitrophenol will undoubtedly remain at the forefront of chemical innovation.